Cas no 1805370-16-4 (Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805370-16-4
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4808527
• Update Time: 2025-08-04

Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5BrF5NO2/c1-18-8(17)5-3(9(13,14)15)2-4(10)16-6(5)7(11)12/h2,7H,1H3
• InChI Key： AQMIRWMHJXUBLG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805370-16-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805370-16-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, characterized by the presence of multiple halogen substituents and a pyridine core, make it an invaluable building block for the development of novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. The incorporation of difluoromethyl and trifluoromethyl groups into the pyridine scaffold enhances the metabolic stability and lipophilicity of the resulting molecules, which are critical factors in determining their pharmacokinetic profiles. Furthermore, the bromo substituent provides a versatile handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the structure of their target compounds with precision.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity by targeting specific residues within their active sites. Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate has emerged as a preferred starting material for such endeavors due to its ability to serve as a precursor for a wide range of heterocyclic compounds. For instance, studies have demonstrated its utility in constructing pyridine-based inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.

The compound's structural motifs are particularly relevant in the context of kinase inhibition. Kinases are enzymes that play a central role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the bromo and ester functionalities, researchers have been able to synthesize potent kinase inhibitors that exhibit high selectivity and low toxicity. The presence of electron-withdrawing groups such as difluoromethyl and trifluoromethyl further optimizes the binding affinity of these inhibitors to their target enzymes.

Advances in computational chemistry have also facilitated the design of novel derivatives of Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate. Molecular modeling studies have revealed that subtle modifications to its structure can significantly enhance its binding interactions with biological targets. For example, computational screening has identified promising candidates for inhibiting Janus kinases (JAKs), which are implicated in autoimmune disorders. These findings highlight the compound's potential as a scaffold for developing next-generation therapeutics.

The synthesis of Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The process typically begins with the bromination of a pyridine derivative, followed by functionalization with difluoromethylation and trifluoromethylation reagents. The final step involves esterification to yield the desired product. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible to academic and industrial researchers alike.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which include enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate exemplifies these advantages, as it incorporates multiple fluorinated moieties that contribute to its overall efficacy as a pharmaceutical intermediate. This has spurred further investigation into its applications across various therapeutic areas.

In conclusion, Methyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805370-16-4) is a versatile and highly valuable compound in pharmaceutical synthesis. Its structural features enable the development of novel bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.